Cas no 1373029-10-7 (Di-Tert-Butyl 6-Methylene-1,4-Diazepane-1,4-Dicarboxylate)

• Product Name: Di-Tert-Butyl 6-Methylene-1,4-Diazepane-1,4-Dicarboxylate
• CAS No: 1373029-10-7
• MF: C₁₆H₂₈N₂O₄
• MW: 312.404524803162
• MDL: MFCD23378506
• CID: 4591904
• PubChem ID: 71305475
• Update Time: 2025-11-02

Di-Tert-Butyl 6-Methylene-1,4-Diazepane-1,4-Dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Di-Tert-Butyl 6-Methylene-1,4-Diazepane-1,4-Dicarboxylate
• Di-Tert-Butyl 6-Methylene-1,4-Diazepane-1,4-Dicarboxylate(WX685042)
• 1H-1,4-Diazepine-1,4(5H)-dicarboxylic acid, tetrahydro-6-methylene-, 1,4-bis(1,1-dimethylethyl) ester
• ditert-butyl 6-methylidene-1,4-diazepane-1,4-dicarboxylate
• SY125453
• DTXSID601113042
• AS-70447
• CS-0035451
• 1,4-DI-TERT-BUTYL 6-METHYLIDENE-1,4-DIAZEPANE-1,4-DICARBOXYLATE
• 1,4-Di-Boc-6-methylene-1,4-diazepane
• di-tert-butyl6-methylene-1,4-diazepane-1,4-dicarboxylate
• AKOS027251603
• MFCD23378506
• YEC02910
• 1,4-diBoc-6-methylidene-1,4-diazepane
• 1373029-10-7
• SCHEMBL21876055

• MDL： MFCD23378506
• Inchi： 1S/C16H28N2O4/c1-12-10-17(13(19)21-15(2,3)4)8-9-18(11-12)14(20)22-16(5,6)7/h1,8-11H2,2-7H3
• InChI Key： GZYVFRGOAGIHKA-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(=C)CN(C(OC(C)(C)C)=O)CC1

Computed Properties

• Exact Mass: 312.20490738g/mol
• Monoisotopic Mass: 312.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes

Additional information on Di-Tert-Butyl 6-Methylene-1,4-Diazepane-1,4-Dicarboxylate

Di-Tert-Butyl 6-Methylene-1,4-Diazepane-1,4-Dicarboxylate (CAS 1373029-10-7): A Comprehensive Overview

In the realm of organic chemistry, Di-Tert-Butyl 6-Methylene-1,4-Diazepane-1,4-Dicarboxylate (CAS 1373029-10-7) stands out as a compound of significant interest due to its unique structural properties and versatile applications. This compound, often referred to by its abbreviated name DTBMDD, is a diazepane derivative that has garnered attention in pharmaceutical research and material science. Its molecular formula, C₁₆H₂₆N₂O₄, highlights its complex yet stable structure, making it a valuable intermediate in synthetic chemistry.

The 6-Methylene-1,4-Diazepane core of this compound is particularly noteworthy. This seven-membered heterocyclic ring, containing two nitrogen atoms, provides a robust framework for further chemical modifications. The presence of tert-butyl groups enhances the compound's steric hindrance, which can be leveraged to control reaction pathways in synthetic applications. Researchers are increasingly exploring DTBMDD for its potential in designing novel drug candidates, especially in the development of central nervous system (CNS) therapeutics.

One of the most compelling aspects of Di-Tert-Butyl 6-Methylene-1,4-Diazepane-1,4-Dicarboxylate is its role in green chemistry. As the scientific community shifts toward sustainable practices, this compound's stability and reactivity make it an attractive candidate for eco-friendly synthesis routes. Its ability to participate in catalyzed reactions without generating hazardous byproducts aligns with the principles of green synthesis, a topic that has gained traction in recent years due to environmental concerns.

From a commercial perspective, the demand for DTBMDD is on the rise, particularly in the pharmaceutical and agrochemical sectors. Its utility as a building block for more complex molecules has made it a sought-after reagent. Companies specializing in custom synthesis and contract research often list this compound in their portfolios, catering to clients who require high-purity intermediates for their projects. The global market for such specialized chemicals is projected to grow, driven by advancements in drug discovery and material innovation.

In the context of AI-driven drug discovery, Di-Tert-Butyl 6-Methylene-1,4-Diazepane-1,4-Dicarboxylate has emerged as a compound of interest. Machine learning algorithms are being employed to predict its interactions with biological targets, accelerating the identification of potential therapeutic applications. This intersection of computational chemistry and traditional synthetic methods represents a cutting-edge approach to modern research, addressing questions like "How can AI optimize chemical synthesis?" and "What are the next-generation intermediates for drug development?"

For laboratories and research institutions, handling DTBMDD requires adherence to standard safety protocols. While it is not classified as a hazardous material, proper storage conditions—such as keeping it in a cool, dry place away from direct sunlight—are recommended to maintain its stability. Its solubility in common organic solvents like dichloromethane and tetrahydrofuran facilitates its use in various experimental setups.

The synthesis of Di-Tert-Butyl 6-Methylene-1,4-Diazepane-1,4-Dicarboxylate typically involves multi-step organic reactions, including condensation and protection-deprotection strategies. Detailed NMR and mass spectrometry data are often provided by suppliers to ensure quality control, which is critical for reproducibility in research. These analytical techniques also help address common queries such as "How to verify the purity of 1373029-10-7?" and "What spectroscopic methods are suitable for characterizing diazepane derivatives?"

Looking ahead, the potential applications of DTBMDD are vast. Its incorporation into polymeric materials could lead to the development of advanced coatings with enhanced durability. Additionally, its role in peptide mimetics is being explored, offering new avenues for designing bioactive molecules. As the scientific community continues to uncover its possibilities, Di-Tert-Butyl 6-Methylene-1,4-Diazepane-1,4-Dicarboxylate is poised to remain a compound of high relevance in both academic and industrial settings.

In summary, Di-Tert-Butyl 6-Methylene-1,4-Diazepane-1,4-Dicarboxylate (CAS 1373029-10-7) exemplifies the synergy between structural complexity and functional versatility. Its applications span pharmaceuticals, materials science, and sustainable chemistry, making it a compound worthy of attention in contemporary research. For those seeking reliable information on this compound, understanding its properties, synthesis, and potential uses is essential to leveraging its full capabilities.